Cas no 96409-47-1 (1-(1,3-Benzothiazol-2-yl)-2,2-dimethyl-1-propanol)

1-(1,3-Benzothiazol-2-yl)-2,2-dimethyl-1-propanol structure
96409-47-1 structure
Product Name:1-(1,3-Benzothiazol-2-yl)-2,2-dimethyl-1-propanol
CAS No:96409-47-1
MF:C12H15NOS
MW:221.318601846695
CID:800275
Update Time:2023-08-03

1-(1,3-Benzothiazol-2-yl)-2,2-dimethyl-1-propanol Chemical and Physical Properties

Names and Identifiers

    • 2-Benzothiazolemethanol,a-(1,1-dimethylethyl)-
    • 1-(benzo[d]thiazol-2-yl)-2,2-dimethylpropan-1-ol
    • 2-Benzothiazolemethanol,alpha-(1,1-dimethylethyl)-(9CI)
    • 1-(1,3-benzothiazol-2-yl)-2,2-dimethyl-1-propanol
    • CADSICHODYBFCG-UHFFFAOYSA-N
    • alpha-tert-Butyl-2-benzothiazolemethanol
    • 1-(benzothiazol-2-yl)-2,2-dimethylpropan-1-ol
    • 1-(1,3-Benzothiazol-2-yl)-2,2-dimethyl-1-propanol
    • Inchi: 1S/C12H15NOS/c1-12(2,3)10(14)11-13-8-6-4-5-7-9(8)15-11/h4-7,10,14H,1-3H3
    • InChI Key: CADSICHODYBFCG-UHFFFAOYSA-N
    • SMILES: S1C2C=CC=CC=2N=C1C(C(C)(C)C)O

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 2
  • Complexity: 226
  • Topological Polar Surface Area: 61.4

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